Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate

• Molecular Formula: C15H14BrNO6
• Molecular Weight: 384.18 g/mol
• IUPAC Name: methyl 2-[(5-bromofuran-2-carbonyl)amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C15H14BrNO6/c1-20-11-6-8(15(19)22-3)9(7-12(11)21-2)17-14(18)10-4-5-13(16)23-10/h4-7H,1-3H3,(H,17,18)
• InChI Key: JTEQIHPCCMCEPM-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)C2=CC=C(O2)Br)OC

Description

Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate, also known as BFA-Me, is a chemical compound that has gained significant attention in the scientific research community. This compound is synthesized through a specific method and has been studied for its potential applications in various fields, including biochemistry, pharmacology, and medicine. In

Mechanism of Action

Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate works by inhibiting the function of the Golgi complex, which is responsible for the processing and trafficking of proteins. By inhibiting the function of the Golgi complex, Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate disrupts the normal cellular processes and induces cell death. This mechanism of action has been studied extensively and has been shown to be effective in various scientific research applications.
Biochemical and Physiological Effects
Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate induces cell death in various cancer cell lines, making it a potential anti-cancer agent. Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate has also been shown to inhibit the secretion of various proteins, which has implications for the study of protein trafficking and secretion. Additionally, Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate has been shown to have anti-inflammatory effects, making it a potential treatment for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate has several advantages for lab experiments. It is a reliable compound that can be synthesized in high yields with good purity. It has a well-understood mechanism of action and has been extensively studied in various scientific research fields. However, Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate also has some limitations for lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain applications. Additionally, Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate can be difficult to work with due to its low solubility in water.

Future Directions

There are several future directions for the study of Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate. One potential direction is the development of Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate as an anti-cancer agent. Further studies are needed to determine the efficacy of Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate in vivo and to optimize its dosing and delivery. Another potential direction is the study of Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate in the context of protein trafficking and secretion. Further studies are needed to determine the specific proteins that are affected by Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate and to understand the underlying mechanisms. Additionally, Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate could be studied as a potential treatment for various inflammatory diseases, as its anti-inflammatory effects have been demonstrated in vitro.

Synthesis Methods

Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate is synthesized through a specific method that involves the reaction of 5-bromo-2-furoic acid with 4,5-dimethoxyaniline in the presence of thionyl chloride and methanol. The resulting product is then esterified with methyl iodide to obtain Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate. This method has been optimized to provide high yields of Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate with good purity, making it a reliable method for synthesizing this compound.

Scientific Research Applications

Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate has been studied for its potential applications in various scientific research fields. In biochemistry, Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate has been used as a tool to study the Golgi complex and its role in protein trafficking. In pharmacology, Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate has been studied for its potential as a drug delivery system and as a tool to study the mechanism of action of various drugs. In medicine, Methyl 2-[(5-bromo-2-furoyl)amino]-4,5-dimethoxybenzoate has been studied for its potential as an anti-cancer agent due to its ability to induce cell death in cancer cells.